(Z)-N-(3-allyl-6-fluorobenzo[d]thiazol-2(3H)-ylidene)-5,6-dihydro-1,4-dioxine-2-carboxamide
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Description
The compound contains a benzo[d]thiazol-2(3H)-ylidene group, which is a type of heterocyclic compound. This group is electron deficient, has high oxidative stability, and a rigid planar structure, enabling efficient intermolecular π–π overlap . The compound also contains an allyl group, which is a common functional group in organic chemistry involved in many reactions.
Molecular Structure Analysis
The benzo[d]thiazol-2(3H)-ylidene group in the compound is a fused biheterocycle. It is an electron-deficient system with high oxidative stability and a rigid planar structure, which enables efficient intermolecular π–π overlap .Scientific Research Applications
Synthesis and Environmental Applications
- Magnetic Nanoadsorbent for Waste Treatment : A novel magnetic nanoadsorbent synthesized using thiazole derivatives demonstrated high efficacy in removing Zn2+ and Cd2+ ions from industrial wastes. This approach highlights the compound's potential in environmental remediation applications (Zargoosh et al., 2015).
Antimicrobial and Antifungal Activities
- Antimicrobial Activity of Thiazole Derivatives : Thiazolidine-2,4-dione carboxamide and amino acid derivatives, related to the chemical structure , were synthesized and evaluated for their antimicrobial and antifungal activities against various bacterial and fungal strains, showcasing the potential for developing new antimicrobial agents (Alhameed et al., 2019).
Catalytic Applications
- Catalysis Using Fluoro-functionalized Complexes : A fluoro-functionalized polymeric N-heterocyclic carbene-zinc complex was developed for catalyzing the formylation and methylation of amines using CO2, indicating the compound's relevance in catalytic processes for sustainable chemistry applications (Yang et al., 2015).
High-Performance Materials
- High-Performance Thermosets : Benzoxazine monomers containing allyl groups, similar in functionality to the compound of interest, were synthesized for the development of high-performance thermosets with excellent thermomechanical properties, relevant in advanced material sciences (Agag & Takeichi, 2003).
Properties
IUPAC Name |
N-(6-fluoro-3-prop-2-enyl-1,3-benzothiazol-2-ylidene)-2,3-dihydro-1,4-dioxine-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13FN2O3S/c1-2-5-18-11-4-3-10(16)8-13(11)22-15(18)17-14(19)12-9-20-6-7-21-12/h2-4,8-9H,1,5-7H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NOLBCKXZUVJTCF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCN1C2=C(C=C(C=C2)F)SC1=NC(=O)C3=COCCO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13FN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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